Cas no 99-42-3 (Methyl 4-hydroxy-3-nitrobenzoate)

• Product Name: Methyl 4-hydroxy-3-nitrobenzoate
• CAS No: 99-42-3
• MF: C₈H₇NO₅
• MW: 197.144882440567
• MDL: MFCD00014695
• CID: 35019
• PubChem ID: 66835
• Update Time: 2025-05-21

Methyl 4-hydroxy-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-3-nitrobenzoate
• 4-Hydroxy-3-nitrobenzoic acid methyl ester
• Methyl 3-nitro-4-hydroxybenzoate
• C8H7NO5
• Benzoic acid, 4-hydroxy-3-nitro-, methyl ester
• Methyl 3-nitro-4-hydroxy toluate
• GNCWCTBHZCBXGL-UHFFFAOYSA-N
• 3-NITRO-4-HYDROXYBENZOIC ACID METHYL ESTER
• AURORA 6897
• 3-nitro-4-hydroxymethylbenzoate
• BEN341
• 4-methoxycarbonyl-2-nitrophenol
• RARECHEM AL BF 0172
• DTXSID7059197
• 99-42-3
• METHYL 4-HYDRO-3-NITROBENZOATE
• NSC 28667
• CS-W010572
• 3-10-00-00378 (Beilstein Handbook Reference)
• 4'-acetylbiphenyl-4-carboxylicacid
• NSC28667
• AKOS000121332
• Methyl 4-hydroxy-3-nitrobenzoate;4-Hydroxy-3-nitrobenzoic acid methyl ester
• Methyl4-Hydroxy-3-nitrobenzoate
• Z57479406
• 4-hydroxy-3-nitro-benzoic acid methyl ester
• AC-25710
• EINECS 202-755-3
• SCHEMBL16254547
• NS00007044
• m-Nitro-p-oxybenzoesauremethylester
• I10142
• BCP21849
• AS-60895
• FT-0600310
• W-100037
• Methyl 4-hydroxy-3-nitrobenzoate, 98+%
• EN300-18355
• NSC-28667
• SCHEMBL531728
• 3-Nitro-4-hydroxy-benzoic acid methyl ester
• AMY24023
• BRN 2115197
• 4-(hydroxymethyl)-3-nitrobenzoate
• Methyl-4-hydroxy-3-nitrobenzoate
• MFCD00014695
• STK149384
• ALBB-023272
• DB-080597
• DTXCID5049106
• FM71302
• DVQ75MEJ5Y
• 202-755-3

• MDL： MFCD00014695
• Inchi： 1S/C8H7NO5/c1-14-8(11)5-2-3-7(10)6(4-5)9(12)13/h2-4,10H,1H3
• InChI Key： GNCWCTBHZCBXGL-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(=O)OC)=CC=1[N+](=O)[O-]
• BRN： 2115197

Computed Properties

• Exact Mass: 197.03200
• Monoisotopic Mass: 197.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.7
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.2569 (rough estimate)
• Melting Point: 74-76°C
• Boiling Point: 346.25°C (rough estimate)
• Flash Point: 141.9 °C
• Refractive Index: 1.4476 (estimate)
• PSA: 92.35000
• LogP: 1.61020
• Solubility: Not determined

Methyl 4-hydroxy-3-nitrobenzoate Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• RTECS：DH2528400
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 4-hydroxy-3-nitrobenzoate

Methyl 4-hydroxy-3-nitrobenzoate (CAS No. 99-42-3): An Overview

Methyl 4-hydroxy-3-nitrobenzoate (CAS No. 99-42-3) is a versatile organic compound with a wide range of applications in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 4-hydroxy-3-nitrobenzoic acid methyl ester, is characterized by its unique structural features, which include a hydroxyl group, a nitro group, and a methyl ester group. These functional groups contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The molecular formula of Methyl 4-hydroxy-3-nitrobenzoate is C₈H₇NO₅, and its molecular weight is approximately 197.15 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its physical and chemical properties make it an attractive candidate for use in synthetic chemistry, drug discovery, and material science research.

In the realm of synthetic chemistry, Methyl 4-hydroxy-3-nitrobenzoate serves as an important intermediate in the synthesis of more complex molecules. The presence of the hydroxyl and nitro groups provides multiple reaction sites for functionalization, enabling chemists to tailor the compound for specific applications. For example, the hydroxyl group can be converted to other functional groups such as ethers or esters, while the nitro group can be reduced to an amino group or undergo other transformations.

Recent research has highlighted the potential of Methyl 4-hydroxy-3-nitrobenzoate in pharmaceutical applications. Studies have shown that compounds with similar structures exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of Methyl 4-hydroxy-3-nitrobenzoate demonstrated significant inhibitory effects on cancer cell proliferation. The researchers attributed this activity to the ability of the compound to modulate key signaling pathways involved in cell growth and survival.

In addition to its pharmaceutical potential, Methyl 4-hydroxy-3-nitrobenzoate has been explored for its use in materials science. The compound's ability to form stable complexes with metal ions has led to its application in the development of metal-organic frameworks (MOFs). MOFs are highly porous materials with large surface areas, making them suitable for gas storage, catalysis, and drug delivery systems. Research published in the Journal of Materials Chemistry A demonstrated that MOFs incorporating Methyl 4-hydroxy-3-nitrobenzoate exhibited enhanced stability and improved performance in catalytic reactions.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the biodegradability and toxicity of Methyl 4-hydroxy-3-nitrobenzoate have shown that it has low environmental persistence and minimal toxicity to aquatic organisms. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, Methyl 4-hydroxy-3-nitrobenzoate (CAS No. 99-42-3) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features enable it to serve as a valuable intermediate in synthetic chemistry, a promising candidate for pharmaceutical development, and a useful component in materials science applications. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.